Cas no 900282-16-8 (5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine)

5-Methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo[1,5-a]pyrimidin-7-amine is a pyrazolopyrimidine derivative with potential applications in medicinal chemistry and pharmacological research. Its structure features a morpholine-substituted propylamine side chain, which may enhance solubility and bioavailability. The compound's pyrazolo[1,5-a]pyrimidine core is known for its versatility in modulating biological activity, particularly in kinase inhibition or receptor binding studies. The presence of a 4-methylphenyl group at the 3-position and a methyl group at the 5-position contributes to its steric and electronic properties, potentially improving selectivity in target interactions. This compound is of interest for exploratory research in drug discovery, particularly in the development of small-molecule therapeutics.

5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine structure

900282-16-8 structure

Product Name:5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine

CAS No:900282-16-8

MF:C₂₁H₂₇N₅O

MW:365.471984148026

CID:5424239

Update Time:2025-10-28

5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

- 5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine
- 5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine
- Inchi： 1S/C21H27N5O/c1-16-4-6-18(7-5-16)19-15-23-26-20(14-17(2)24-21(19)26)22-8-3-9-25-10-12-27-13-11-25/h4-7,14-15,22H,3,8-13H2,1-2H3
- InChI Key： AYCPRERUZNDTBT-UHFFFAOYSA-N
- SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(NCCCN1CCOCC1)=CC(C)=N2

5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3348-0657-2μmol	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3348-0657-5μmol	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3348-0657-10μmol	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3348-0657-20μmol	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3348-0657-1mg	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3348-0657-2mg	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3348-0657-3mg	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3348-0657-4mg	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3348-0657-5mg	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3348-0657-10mg	5-methyl-3-(4-methylphenyl)-N-[3-(morpholin-4-yl)propyl]pyrazolo[1,5-a]pyrimidin-7-amine	900282-16-8	90%+	10mg	$79.0	2023-04-26

5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine Related Literature

1. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. Achieving crystal-induced room temperature phosphorescence and reversible photochromic properties by strong intermolecular interactions†

Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. Alternative mixtures to R-600a. Theoretical assessment and experimental energy evaluation of binary mixtures in a commercial cooler: Mélanges alternatifs au R-600a. Évaluation théorique et évaluation énergétique expérimentale de mélanges binaires dans un refroidisseur commercial.

DanielCalleja-Anta,DanielSánchez,LauraNebot-Andres,RamónCabello,RodrigoLlopis

Related Categories

Additional information on 5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of 5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine (CAS No. 900282-16-8)

The compound 5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine (CAS No. 900282-16-8) is a highly specialized pyrazolopyrimidine derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular structure, featuring a morpholine moiety and a methylphenyl group, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzyme inhibitors and receptor modulators, aligning with the growing demand for precision medicine.

In recent years, the scientific community has shown heightened interest in small-molecule therapeutics, particularly those with heterocyclic cores like pyrazolopyrimidines. This compound’s CAS No. 900282-16-8 has been cited in studies investigating its role in modulating kinase activity, a hot topic in oncology and inflammatory disease research. Its morpholinopropyl side chain enhances solubility and bioavailability, addressing common challenges in drug formulation—a key concern for pharmaceutical developers.

The 5-methyl-3-(4-methylphenyl) scaffold of this molecule contributes to its lipophilic properties, which are critical for blood-brain barrier penetration. This attribute has sparked discussions in neuroscience forums, especially regarding neurodegenerative diseases. Searches for terms like "blood-brain barrier permeable compounds" and "CNS drug candidates" have surged, reflecting the compound’s relevance to cutting-edge therapeutic areas.

From a synthetic chemistry perspective, the N-7 amine functionality in 5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine allows for further derivatization, making it a versatile intermediate. Laboratories focusing on combinatorial chemistry and high-throughput screening often prioritize such scaffolds. Online queries for "pyrazolopyrimidine synthesis" and "morpholine-containing bioactive molecules" underscore its importance in medicinal chemistry workflows.

Environmental and metabolic stability studies of CAS No. 900282-16-8 reveal promising data, with the 4-methylphenyl group reducing oxidative degradation. This aligns with the industry’s shift toward metabolically stable compounds, a frequent search term among pharmacologists. Additionally, its potential as a selective binder in protein-ligand interactions has been explored in computational chemistry circles, where terms like "molecular docking studies" trend prominently.

Regulatory databases list this compound as non-hazardous under standard handling conditions, though proper laboratory safety protocols must be followed. Its absence from restricted substance lists ensures accessibility for academic and industrial research, a point often clarified in forums discussing "research chemical availability." Patent literature highlights its inclusion in several drug candidate portfolios, further validating its commercial viability.

In summary, 5-methyl-3-(4-methylphenyl)-N-3-(morpholin-4-yl)propylpyrazolo1,5-apyrimidin-7-amine represents a multifaceted tool for modern drug discovery. Its structural features cater to pressing needs in targeted therapy and drug optimization, while its synthetic flexibility supports iterative design—a cornerstone of contemporary pharmaceutical R&D. As search trends continue to emphasize "novel heterocyclic compounds" and "kinase inhibitor scaffolds," this molecule remains a compelling case study in rational drug design.